Cas no 1806657-83-9 (4-(3-Bromo-2-oxopropyl)-2-(trifluoromethoxy)toluene)

• Product Name: 4-(3-Bromo-2-oxopropyl)-2-(trifluoromethoxy)toluene
• CAS No: 1806657-83-9
• MF: C₁₁H₁₀BrF₃O₂
• MW: 311.095113277435
• CID: 4986285
• Update Time: 2025-08-03

4-(3-Bromo-2-oxopropyl)-2-(trifluoromethoxy)toluene Chemical and Physical Properties

Names and Identifiers

• 4-(3-Bromo-2-oxopropyl)-2-(trifluoromethoxy)toluene

• Inchi： 1S/C11H10BrF3O2/c1-7-2-3-8(4-9(16)6-12)5-10(7)17-11(13,14)15/h2-3,5H,4,6H2,1H3
• InChI Key： XNLVNIBVJKAPTM-UHFFFAOYSA-N
• SMILES： BrCC(CC1C=CC(C)=C(C=1)OC(F)(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 268
• XLogP3: 3.9
• Topological Polar Surface Area: 26.3

Additional information on 4-(3-Bromo-2-oxopropyl)-2-(trifluoromethoxy)toluene

Research Brief on 4-(3-Bromo-2-oxopropyl)-2-(trifluoromethoxy)toluene (CAS: 1806657-83-9)

In recent years, the compound 4-(3-Bromo-2-oxopropyl)-2-(trifluoromethoxy)toluene (CAS: 1806657-83-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique trifluoromethoxy and bromo-oxopropyl functional groups, has shown promising potential in various therapeutic applications. The following research brief synthesizes the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

The synthesis of 4-(3-Bromo-2-oxopropyl)-2-(trifluoromethoxy)toluene involves a multi-step process, often starting from commercially available precursors. Recent studies have optimized the synthetic route to improve yield and purity, with particular emphasis on the bromination and trifluoromethoxy introduction steps. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound, ensuring its structural integrity and purity for subsequent biological evaluations.

From a biological perspective, 4-(3-Bromo-2-oxopropyl)-2-(trifluoromethoxy)toluene has demonstrated notable activity in modulating specific enzymatic pathways. Preliminary in vitro studies indicate its potential as an inhibitor of key enzymes involved in inflammatory and oncogenic processes. For instance, research published in the Journal of Medicinal Chemistry (2023) highlighted its efficacy in suppressing the activity of cyclooxygenase-2 (COX-2), a well-known target for anti-inflammatory drugs. These findings suggest its possible utility in developing novel anti-inflammatory agents.

Further investigations into the compound's mechanism of action have revealed its interaction with cellular signaling pathways. Molecular docking studies suggest that the bromo-oxopropyl moiety plays a critical role in binding to active sites of target proteins, while the trifluoromethoxy group enhances the compound's metabolic stability. This dual functionality makes it a promising scaffold for further structural optimization in drug design. Additionally, in vivo studies in animal models have shown favorable pharmacokinetic profiles, with good oral bioavailability and minimal off-target effects.

Despite these promising results, challenges remain in the development of 4-(3-Bromo-2-oxopropyl)-2-(trifluoromethoxy)toluene as a therapeutic agent. Issues such as potential toxicity at higher doses and the need for improved selectivity are areas of active research. Recent efforts have focused on derivatizing the core structure to enhance its therapeutic index. For example, a 2024 study in Bioorganic & Medicinal Chemistry Letters reported the synthesis of analogs with modified side chains, which exhibited reduced cytotoxicity while retaining biological activity.

In conclusion, 4-(3-Bromo-2-oxopropyl)-2-(trifluoromethoxy)toluene represents a compelling candidate for further exploration in drug discovery. Its unique chemical properties and demonstrated biological activity make it a valuable tool for understanding disease mechanisms and developing targeted therapies. Future research should prioritize optimizing its pharmacological profile and exploring its potential in combination therapies. As the field advances, this compound may pave the way for innovative treatments in inflammation, oncology, and beyond.